![molecular formula C24H25FN2OS B2739266 3-(4-Tert-butylphenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione CAS No. 1223762-37-5](/img/structure/B2739266.png)
3-(4-Tert-butylphenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-Tert-butylphenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione, also known as TBN, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. TBN is a spirocyclic compound that contains a thione and a diazaspiro moiety. It has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.
Scientific Research Applications
Synthesis and Structural AnalysisCompounds containing elements of the structure, such as spiro compounds and diazaspiro derivatives, are of interest for their unique chemical properties and synthesis methods. For example, the synthesis of 5-oxa-2,6-diazaspiro[3.4]octan-1-one derivatives through a stereospecific [3+2] 1,3-cycloaddition of 3-methylene azetidin-2-ones with nitrones showcases the versatility of spiro compounds in synthesis (Chiaroni et al., 2000)[https://consensus.app/papers/5‐oxa‐26‐diazaspiro34octan‐1‐one-derivatives-chiaroni/e71d7414f19b558c8f5e8dc9bb8d00c0/?utm_source=chatgpt]. This method highlights the potential for creating complex structures, which could include the synthesis of compounds similar to "3-(4-Tert-butylphenyl)-1-(3-fluorobenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione."
Potential Biological Activities
The structural motifs found in "this compound" are similar to those in compounds investigated for their biological activities. For instance, derivatives of diazaspiro compounds have been explored for their analgesic activities, indicating the potential therapeutic applications of such structures (Cohen et al., 1978)[https://consensus.app/papers/activity-novel-spiro-heterocycles-cohen/44c689b69ff15783a683f3f49a91155a/?utm_source=chatgpt]. This suggests that the compound might also possess biological activities worth exploring.
Material Science and Photophysics
The tert-butyl and fluorobenzoyl groups present in the compound suggest potential applications in material science and photophysics. Compounds incorporating tert-butyl groups, for example, have been utilized in the preparation of oligodiazo compounds and studied for their photoproducts, demonstrating applications in creating high-spin molecules and exploring their electronic properties (Itoh et al., 2004)[https://consensus.app/papers/preparation-oligodiazo-compounds-using-coupling-itoh/bf997589b5a556d0824d2ae843d04918/?utm_source=chatgpt]. Such studies could be relevant for the development of novel materials or for applications in organic electronics.
properties
IUPAC Name |
[2-(4-tert-butylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.4]non-1-en-4-yl]-(3-fluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25FN2OS/c1-23(2,3)18-11-9-16(10-12-18)20-22(29)27(24(26-20)13-4-5-14-24)21(28)17-7-6-8-19(25)15-17/h6-12,15H,4-5,13-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REFLEZBDQZUVQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NC3(CCCC3)N(C2=S)C(=O)C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.